Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H25NO2/c1-13-5-7-14(8-6-13)15-9-11-18(12-10-15)16(19)20-17(2,3)4/h5-8,15H,9-12H2,1-4H3
• InChI Key: HWQPBEKHKMNAHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

• Structure : The compound consists of a piperidine ring with a tert-butyl ester group attached to the nitrogen atom and a methylphenyl group at the 4-position of the piperidine ring .

Molecular Structure Analysis

• The compound exhibits steric hindrance due to the bulky tert-butyl group .

Chemical Reactions Analysis

• Functional Group Transformations : The compound can serve as a building block for the synthesis of other molecules .

Physical And Chemical Properties Analysis

Scientific Research Applications

Synthesis and Optimization

Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate has been synthesized and used as a key intermediate in the production of various pharmacologically important compounds. A notable example is its role in the synthesis of Vandetanib, an anticancer drug, where it was synthesized from piperidin-4-ylmethanol through a series of steps including acylation, sulfonation, and substitution, achieving a total yield of 20.2% (Min Wang et al., 2015).

Use in Biologically Active Compounds

Tert-butyl 4-(4-methylphenyl)piperidine-1-carboxylate has been identified as an important intermediate in the synthesis of crizotinib, a drug used in cancer treatment. The compound was synthesized using tert-butyl-4-hydroxypiperdine-1-carboxylate as a starting material, and its structure was confirmed by MS and 1HNMR spectrum. The total yield of the synthesis process was reported to be 49.9% (D. Kong et al., 2016).

Application in Anticancer Drug Synthesis

Another significant application is its use in synthesizing tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a critical intermediate for small molecule anticancer drugs. The compound was synthesized from commercially available piperidin-4-ylmethanol and underwent nucleophilic substitution, oxidation, halogenation, and elimination reactions, with a high total yield of 71.4% (Binliang Zhang et al., 2018).

Role in Novel Pharmacological Cores

The compound has also been used in creating novel pharmacological cores, as demonstrated by the synthesis of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate. This process involved a reaction leading to the formation of a 1-methyl-1H-pyrazol-5-yl substituent, indicating the compound's potential in creating diverse pharmacological structures (D. Richter et al., 2009).

Anticorrosive Properties

Interestingly, tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate has been studied for its anticorrosive properties. It exhibited significant inhibition efficiency for steel in corrosive media, showcasing its potential in industrial applications beyond pharmaceuticals (B. Praveen et al., 2021).

Safety and Hazards

Refer to safety data sheets (SDS) for handling precautions .